Cas no 1263283-48-2 (3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine)

• Product Name: 3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• CAS No: 1263283-48-2
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD17677031
• CID: 1082863
• PubChem ID: 46942169
• Update Time: 2025-06-27

3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• 3-bromo-1,2,4-Triazolo[4,3-a]pyridin-6-amine
• 3-bromo-[1,2,4]triazolo[4,3-a]pyridin-6-ylamine
• AKOS015902153
• MFCD17677031
• 1263283-48-2
• DA-19478

• MDL： MFCD17677031
• Inchi： 1S/C6H5BrN4/c7-6-10-9-5-2-1-4(8)3-11(5)6/h1-3H,8H2
• InChI Key： BCENHUIZTVBBCU-UHFFFAOYSA-N
• SMILES： BrC1=NN=C2C=CC(=CN21)N

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 2.09±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine

Comprehensive Overview of 3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS No. 1263283-48-2): Properties, Applications, and Research Insights

3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS No. 1263283-48-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a brominated triazolopyridine derivative, it serves as a key intermediate in the synthesis of biologically active molecules. Researchers and industry professionals frequently search for terms like "triazolopyridine synthesis," "brominated heterocycles," and "CAS 1263283-48-2 applications," reflecting its growing importance in drug discovery and material science.

The molecular structure of 3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine combines a triazole ring fused with a pyridine core, functionalized with a bromo substituent and an amine group. This arrangement enables diverse chemical transformations, making it valuable for constructing complex architectures. Recent publications highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trending topics such as "targeted cancer therapies" and "antibiotic resistance solutions." Its CAS registry number (1263283-48-2) is often queried in databases like SciFinder and Reaxys for patent analysis.

From a synthetic perspective, 3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine exhibits remarkable stability under standard conditions, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These protocols are frequently explored in organic chemistry forums, with queries like "how to modify triazolopyridines" or "bromo-amine reactivity." The compound's electron-deficient nature also makes it suitable for designing fluorescent probes, a hotspot in diagnostic imaging research.

In the context of green chemistry, methodologies for 3-Bromo-[1,2,4]triazolo[4,3-a]pyridin-6-amine production are evolving to reduce hazardous byproducts. Searches for "eco-friendly heterocycle synthesis" and "catalytic bromination techniques" reflect this shift. Analytical characterization via NMR, HPLC, and mass spectrometry ensures batch consistency, addressing quality concerns raised in "pharmaceutical intermediate purity standards" discussions.

Future directions for CAS 1263283-48-2 include explorations in covalent inhibitor design and metal-organic frameworks (MOFs), responding to the surge in "next-gen drug modalities" searches. Its compatibility with high-throughput screening platforms further enhances its appeal for combinatorial chemistry. As demand for fused heterocycles grows, this compound remains a pivotal building block in both academic and industrial settings.